Cas no 41662-46-8 (Phosphorochloridousacid, di-2-propen-1-yl ester)

• Product Name: Phosphorochloridousacid, di-2-propen-1-yl ester
• CAS No: 41662-46-8
• MF: C₆H₁₀ClO₂P
• MW: 180.569161891937
• CID: 328835
• PubChem ID: 4372069
• Update Time: 2025-04-19

Phosphorochloridousacid, di-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorochloridousacid, di-2-propen-1-yl ester
• chloro-bis(prop-2-enoxy)phosphane
• DIALLYL PHOSPHOROCHLORIDITE
• Diallyl chlorophosphite
• Phosphorochloridousacid,di-2-propen-1-yl ester
• SCHEMBL6378423
• Diallylphosphorochloridite
• DTXSID80402523
• FT-0764120
• 41662-46-8
• AKOS006278799
• Phosphorochloridous acid di-2-propen-1-yl ester

• Inchi： 1S/C6H10ClO2P/c1-3-5-8-10(7)9-6-4-2/h3-4H,1-2,5-6H2
• InChI Key： MOXNIPULJGZEIO-UHFFFAOYSA-N
• SMILES： ClP(OCC=C)OCC=C

Computed Properties

• Exact Mass: 180.01100
• Monoisotopic Mass: 180.0106942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Boiling Point: 184.6±29.0 ºC (760 Torr),
• Flash Point: 65.4±24.3 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 32.05000
• LogP: 2.85730